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Compound of Interest

Compound Name: Resorufin-d6

Cat. No.: B1442362 Get Quote

Introduction

Resorufin-d6 is the deuterium-labeled form of Resorufin, a highly fluorescent pink dye.[1] Due

to its isotopic labeling, Resorufin-d6 serves as an excellent internal standard for quantitative

analysis in various research applications, particularly in mass spectrometry (MS)-based

methods such as liquid chromatography-mass spectrometry (LC-MS).[1] Its key application is

to correct for variations in sample preparation and instrument response, ensuring accurate

quantification of its non-labeled counterpart, Resorufin, or other analytes. Resorufin itself is the

fluorescent product of reactions involving the substrate Resazurin, which is widely used to

measure cell viability and enzymatic activity.

Physicochemical Properties and Storage

Resorufin-d6 is a brown to dark brown solid powder.[1] Proper handling and storage are

critical to maintain its integrity. The solid compound should be stored at 4°C, sealed, and

protected from moisture and light.[1] Once dissolved into a stock solution, it should be

aliquoted to avoid repeated freeze-thaw cycles and stored under specific conditions for optimal

stability.[1]

Data Presentation: Resorufin-d6 Properties
The following table summarizes the key quantitative data for Resorufin-d6.
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Property Value Reference(s)

Molecular Formula C₁₂HD₆NO₃ [1]

Molecular Weight 219.23 g/mol [1]

CAS Number 1196157-65-9 [1]

Appearance Brown to dark brown solid [1]

Purity (Isotopic) ≥98 atom % D

Melting Point >300 °C [2]

Recommended Solvents

Dimethyl sulfoxide (DMSO) is

commonly used for Resorufin.

[3][4][5] 0.5 M NaOH is also

effective for Resorufin.[1][6]

Storage (Solid)
4°C, sealed, away from

moisture and light.
[1]

Storage (Stock Solution)

-20°C for up to 1 month; -80°C

for up to 6 months.[1]

Solutions should be protected

from light.[1]

Experimental Protocol: Preparation of a 1 mM
Resorufin-d6 Stock Solution
This protocol details the steps to prepare a 1 mM stock solution of Resorufin-d6 in DMSO.

This concentration is a common starting point for creating working solutions for various

analytical applications.

Materials

Resorufin-d6 solid powder (CAS: 1196157-65-9)

Anhydrous Dimethyl sulfoxide (DMSO), spectroscopy or LC-MS grade
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Microcentrifuge tubes (amber or covered in foil)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Procedure

Acclimatization: Before opening, allow the vial of Resorufin-d6 solid to equilibrate to room

temperature for at least 20 minutes. This prevents condensation of moisture on the

compound.

Weighing: Tare the analytical balance with a clean microcentrifuge tube. Carefully weigh out

the desired amount of Resorufin-d6 powder. For example, to prepare 1 mL of a 1 mM

solution, weigh approximately 0.22 mg of Resorufin-d6 (Molecular Weight = 219.23 g/mol ).

Calculation: Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol )

x 1000 (mg/g)

Example: 0.001 L x 0.001 mol/L x 219.23 g/mol x 1000 mg/g = 0.21923 mg

Solubilization: Add the appropriate volume of DMSO to the microcentrifuge tube containing

the weighed powder. To prepare a 1 mM stock solution with 0.22 mg of powder, add 1.0 mL

of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If necessary, briefly sonicate the solution in a water bath to aid

dissolution. The solution should be clear.

Aliquoting: To prevent degradation from multiple freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in light-protected microcentrifuge tubes (e.g., 20 µL

or 50 µL aliquots).[1]
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] Ensure the tubes are well-sealed and protected from

light.

Mandatory Visualization: Experimental Workflow
The following diagram illustrates a typical workflow for using a Resorufin-d6 stock solution as

an internal standard in an LC-MS/MS experiment to quantify Resorufin in a biological sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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